Cas no 61986-39-8 (Carbamic acid, (2-bromophenyl)-, 2-fluoroethyl ester)

• Product Name: Carbamic acid, (2-bromophenyl)-, 2-fluoroethyl ester
• CAS No: 61986-39-8
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 461443
• PubChem ID: 71390831
• Update Time: 2025-04-19

Carbamic acid, (2-bromophenyl)-, 2-fluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-bromophenyl)-, 2-fluoroethyl ester
• 2-fluoroethyl N-(2-bromophenyl)carbamate
• 61986-39-8
• 2-Fluoroethyl (2-bromophenyl)carbamate
• DTXSID20812728

• Inchi： 1S/C9H9BrFNO2/c10-7-3-1-2-4-8(7)12-9(13)14-6-5-11/h1-4H,5-6H2,(H,12,13)
• InChI Key： IFZHSOIJNPMGLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(=O)OCCF

Computed Properties

• Exact Mass: 260.98007
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33